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Compound of Interest

Compound Name: Q94 hydrochloride

Cat. No.: B1662643 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Q94 hydrochloride is a selective, Gαq-signaling-biased antagonist of Proteinase-Activated

Receptor 1 (PAR1) with an IC50 value of 916 nM.[1] It functions as a negative allosteric

modulator that selectively inhibits the interaction between PAR1 and its associated G-protein,

Gαq, thereby blocking downstream signaling pathways.[1][2] This compound is a valuable tool

for studying PAR1-mediated cellular processes, such as those involved in inflammation and

fibrosis. Accurate and consistent preparation of a stock solution is the first critical step for

reliable in vitro and in vivo experiments. This document provides a detailed protocol for the

preparation, storage, and handling of Q94 hydrochloride stock solutions using Dimethyl

Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
The physical and chemical properties of Q94 hydrochloride are summarized below. This data

is essential for accurate calculations and proper handling of the compound.

Table 1: Chemical and Physical Properties of Q94 Hydrochloride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1662643?utm_src=pdf-interest
https://www.benchchem.com/product/b1662643?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-108554/Q94-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-108554/Q94-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.axonmedchem.com/2055-q94-hydrochloride
https://www.benchchem.com/product/b1662643?utm_src=pdf-body
https://www.benchchem.com/product/b1662643?utm_src=pdf-body
https://www.benchchem.com/product/b1662643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

2-benzyl-1-(4-

chlorobenzyl)-1H-

benzo[d]imidazole

hydrochloride

[2]

Molecular Formula C₂₁H₁₈Cl₂N₂ [3]

Molecular Weight 369.29 g/mol

Appearance Solid

Purity ≥98%

Solubility in DMSO 30 mg/mL

Table 2: Recommended Storage Conditions for Q94 Hydrochloride Solutions in DMSO

Condition Temperature Duration
Recommendati
ons

Reference

Powder -20°C 3 years
Store in a dry,

dark place.

4°C 2 years
For short-term

storage.

Stock Solution in

DMSO
-80°C 6 months

Recommended

for long-term

stability.

-20°C 1-3 months

Suitable for short

to medium-term

storage.

General

Handling
N/A N/A

Aliquot to avoid

repeated freeze-

thaw cycles.
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Experimental Protocols
Materials and Equipment

Q94 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution

This protocol provides a method for preparing a commonly used 10 mM stock solution.

Calculations can be adjusted based on desired final concentration, ensuring it does not exceed

the solubility limit of 30 mg/mL.

Pre-experimental Setup:

Ensure the analytical balance is calibrated and level.

Allow the Q94 hydrochloride vial to equilibrate to room temperature before opening to

prevent condensation of moisture.

Work in a well-ventilated area or a chemical fume hood.

Calculation:

To prepare a 10 mM stock solution, the required mass of Q94 hydrochloride must be

calculated using its molecular weight (369.29 g/mol ).
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Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM × 1 mL × 369.29 g/mol / 1000 = 3.69 mg

Weighing the Compound:

Carefully weigh out the calculated amount (e.g., 3.69 mg) of Q94 hydrochloride powder

and place it into a sterile microcentrifuge tube or vial.

Dissolution:

Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the Q94
hydrochloride powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If dissolution is difficult, brief sonication in a water bath can be applied. Visually inspect the

solution against a light source to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This practice minimizes contamination and degradation from repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

Visualizations
Experimental Workflow
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The following diagram illustrates the standard workflow for preparing the Q94 hydrochloride
stock solution.

Stock Solution Preparation Workflow

Weigh Q94 Hydrochloride

Add Anhydrous DMSO

Vortex / Sonicate
to Dissolve

Visually Confirm
Complete Dissolution

Dispense into
Single-Use Aliquots

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Q94 hydrochloride stock solution.

Inhibitory Mechanism of Q94 Hydrochloride
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Q94 hydrochloride selectively blocks the PAR1 signaling pathway at the level of G-protein

coupling. The diagram below outlines this mechanism.

PAR1 Signaling and Inhibition by Q94

Thrombin

PAR1 Receptor

Activates

Gαq

Couples to

PLC

Activates

Downstream Signaling
(e.g., ERK1/2, Rho Kinase)

Leads to

Q94 Hydrochloride

Blocks Interaction

Click to download full resolution via product page
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Caption: Q94 blocks PAR1-mediated Gαq signaling pathway.

Handling and Quality Control
DMSO Hygroscopicity: DMSO is highly hygroscopic and will readily absorb water from the

atmosphere. Use anhydrous grade DMSO and keep the container tightly sealed when not in

use to maintain the integrity of the stock solution.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to compound

degradation and precipitation. The practice of creating single-use aliquots is strongly

recommended.

Solubility Check: Before use, particularly after storage, visually inspect the thawed aliquot for

any signs of precipitation. If crystals are observed, gently warm the tube to room temperature

and vortex to redissolve.

Solvent Effects: When diluting the DMSO stock into aqueous media for experiments, be

mindful of the final DMSO concentration. Typically, a final concentration of <0.1% DMSO is

well-tolerated by most cell lines, but it is crucial to include a vehicle control (media with the

same final concentration of DMSO) in all experiments.

Safety Precautions
Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Handle Q94 hydrochloride powder in a fume hood or a well-ventilated area to avoid

inhalation.

DMSO can facilitate the absorption of chemicals through the skin. Avoid direct contact with

the skin. If contact occurs, wash the affected area immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for Q94 hydrochloride and DMSO for complete safety

and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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